Cas no 638140-89-3 (1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 638140-89-3
• MF: C₁₃H₁₄Cl₂N₂
• MW: 269.169661045074
• CID: 6464291
• PubChem ID: 2948131
• Update Time: 2025-06-03

1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole
• SR-01000270291-1
• 1-[(2,2-dichlorocyclopropyl)methyl]-5,6-dimethylbenzimidazole
• Z57369993
• 638140-89-3
• SMR000293341
• 1-[(2,2-dichlorocyclopropyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazole
• 1-((2,2-dichlorocyclopropyl)methyl)-5,6-dimethyl-1H-benzo[d]imidazole
• 1-[(2,2-dichlorocyclopropyl)methyl]-5,6-dimethyl-1H-benzimidazole
• MLS000672166
• AKOS016142537
• 1-[(2,2-DICHLOROCYCLOPROPYL)METHYL]-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE
• F1558-0127
• HMS2662P06
• AKOS001138670
• CHEMBL1411316
• SR-01000270291

• Inchi： 1S/C13H14Cl2N2/c1-8-3-11-12(4-9(8)2)17(7-16-11)6-10-5-13(10,14)15/h3-4,7,10H,5-6H2,1-2H3
• InChI Key： AEVLJEGVEXIGQU-UHFFFAOYSA-N
• SMILES： ClC1(CC1CN1C=NC2C=C(C)C(C)=CC1=2)Cl

Computed Properties

• Exact Mass: 268.0534038g/mol
• Monoisotopic Mass: 268.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole

Introduction to 1-(2,2-Dichlorocyclopropyl)methyl-5,6-Dimethyl-1H-1,3-Benzodiazole (CAS No. 638140-89-3)

The compound 1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 638140-89-3) is a highly specialized organic molecule with a unique structure and a range of potential applications in various fields. This compound belongs to the class of benzodiazoles, which are known for their aromaticity and versatile chemical properties. The molecule's structure includes a benzodiazole ring system with substituents that confer specific functional properties.

The benzodiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a diazole ring. The diazole ring contains two nitrogen atoms, which contribute to the compound's electronic properties and reactivity. The substituents on the benzodiazole ring—specifically the 5,6-dimethyl groups—play a significant role in modulating the compound's physical and chemical characteristics. Additionally, the 2,2-dichlorocyclopropylmethyl group attached to the benzodiazole further enhances the molecule's functionality by introducing halogen atoms and a strained cyclopropane ring.

Recent studies have highlighted the potential of benzodiazole derivatives in various areas of chemistry and materials science. For instance, researchers have explored their applications in optoelectronics due to their strong fluorescence properties and ability to act as charge transport materials in organic light-emitting diodes (OLEDs). The 5,6-dimethyl substitution pattern in this compound is particularly interesting as it may influence the molecule's solubility and stability under different conditions.

The cyclopropylmethyl group attached to the benzodiazole core introduces additional complexity to the molecule's structure. The cyclopropane ring is known for its high strain energy, which can lead to unique reactivity in chemical reactions. The presence of two chlorine atoms on the cyclopropane ring further modifies the electronic environment around this group, potentially enhancing its role in intermolecular interactions.

From a synthetic perspective, the preparation of 1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole involves advanced organic synthesis techniques. The construction of the benzodiazole core typically requires condensation reactions between appropriate aromatic precursors and nitrogen-containing compounds. The introduction of substituents like the 5,6-dimethyl groups and the cyclopropylmethyl group requires careful planning to ensure high yields and purity.

In terms of applications, this compound has shown promise in several research areas. For example, its electronic properties make it a candidate for use in organic semiconductors and sensors. Additionally, its unique structure may allow it to serve as a building block for more complex molecules with tailored functionalities.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. By using quantum mechanical calculations and molecular modeling techniques, scientists can gain insights into the electronic structure and reactivity of 1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole, paving the way for its optimization for specific applications.

In conclusion, 1-(2,2-dichlorocyclopropyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 638140-89-3) is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development.